Cas no 770-74-1 (2,2-Dimethyl-5,5-bis(hydroxymethyl)-1,3-dioxane)

• Product Name: 2,2-Dimethyl-5,5-bis(hydroxymethyl)-1,3-dioxane
• CAS No: 770-74-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 2801663
• PubChem ID: 373708
• Update Time: 2025-04-21

2,2-Dimethyl-5,5-bis(hydroxymethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• RECJHOHNSXVBQN-UHFFFAOYSA-N
• 5,5-di-(hydroxymethyl)-2,2-dimethyl-1,3dioxane
• 770-74-1
• DTXSID10327376
• STL333343
• AKOS022102662
• NSC650609
• CHEMBL2003004
• NCI60_017599
• (2,2-Dimethyl-1,3-dioxane-5,5-diyl)dimethanol
• 5,5-di-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane
• SCHEMBL2512663
• 1,3-Dioxane-5,5-dimethanol, 2,2-dimethyl-
• 2,2-dimethyl-5,5-bis(hydroxymethyl)-1,3-dioxane
• NSC-650609
• 2,2-dimethyl-5,5-bis-(hydroxymethyl)-1,3-dioxane
• 2,2-Dimethyl-5,5-bis(hydroxymethyl)-1,3-dioxane

• Inchi： 1S/C8H16O4/c1-7(2)11-5-8(3-9,4-10)6-12-7/h9-10H,3-6H2,1-2H3
• InChI Key： RECJHOHNSXVBQN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(CO)(CO)C1

Computed Properties

• Exact Mass: 176.10485899Da
• Monoisotopic Mass: 176.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.9Ų